Cas no 2227896-09-3 (5-chloro-2-(2R)-oxiran-2-ylthieno3,2-bpyridine)

• Product Name: 5-chloro-2-(2R)-oxiran-2-ylthieno3,2-bpyridine
• CAS No: 2227896-09-3
• MF: C₉H₆ClNOS
• MW: 211.668039798737
• CID: 6369183
• PubChem ID: 165649228
• Update Time: 2025-10-30

5-chloro-2-(2R)-oxiran-2-ylthieno3,2-bpyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(2R)-oxiran-2-ylthieno3,2-bpyridine
• EN300-1992375
• 5-chloro-2-[(2R)-oxiran-2-yl]thieno[3,2-b]pyridine
• 2227896-09-3

• Inchi： 1S/C9H6ClNOS/c10-9-2-1-7-5(11-9)3-8(13-7)6-4-12-6/h1-3,6H,4H2/t6-/m1/s1
• InChI Key： KIGZMJCCGKRIJZ-ZCFIWIBFSA-N
• SMILES： ClC1C=CC2=C(C=C([C@H]3CO3)S2)N=1

Computed Properties

• Exact Mass: 210.9858627g/mol
• Monoisotopic Mass: 210.9858627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 53.7Ų

Additional information on 5-chloro-2-(2R)-oxiran-2-ylthieno3,2-bpyridine

Comprehensive Overview of 5-Chloro-2-((2R)-Oxiran-2-yl)thieno[3,2-b]pyridine (CAS No. 2227896-09-3)

5-Chloro-2-((2R)-oxiran-2-yl)thieno[3,2-b]pyridine (CAS No. 2227896-09-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the thienopyridine class, which is known for its diverse applications in medicinal chemistry. The presence of an epoxide (oxirane) ring and a chloro-substituted thienopyridine backbone makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the demand for epoxide-containing compounds like 5-chloro-2-((2R)-oxiran-2-yl)thieno[3,2-b]pyridine has surged, driven by their role as key intermediates in synthesizing bioactive molecules. Researchers are particularly interested in its potential as a protein kinase inhibitor or antiviral agent, aligning with current trends in targeting COVID-19-related pathways and cancer therapeutics. Its chiral (2R)-oxirane moiety also opens avenues for asymmetric synthesis, a hot topic in green chemistry and sustainable manufacturing.

The compound’s thieno[3,2-b]pyridine scaffold is structurally analogous to purine bases, enabling interactions with enzymes and receptors involved in cell signaling and metabolic regulation. This has led to investigations into its utility for neurodegenerative diseases and inflammatory disorders, addressing growing public health concerns. Analytical techniques such as HPLC, NMR, and LC-MS are commonly employed to characterize its purity and stereochemical integrity, ensuring compliance with stringent regulatory standards.

From an industrial perspective, scalability and cost-effective synthesis of CAS 2227896-09-3 remain critical challenges. Innovations in flow chemistry and catalytic asymmetric epoxidation are being explored to optimize production. Environmental considerations also drive interest in biodegradable derivatives of this compound, reflecting the broader shift toward eco-friendly pharmaceuticals.

In summary, 5-chloro-2-((2R)-oxiran-2-yl)thieno[3,2-b]pyridine represents a versatile building block with multifaceted applications. Its integration into high-throughput screening libraries and structure-activity relationship (SAR) studies underscores its relevance in modern drug design. As research progresses, this compound may unlock novel therapeutic strategies for pressing global health challenges.